Cas no 4836-52-6 ((2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol)
4836-52-6 structure
Product Name:(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
CAS No:4836-52-6
MF:C6H11N3O
MW:141.171040773392
MDL:MFCD00270267
CID:931920
PubChem ID:165271
Update Time:2025-08-03
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-3-(3H-imidazol-4-yl)propan-1-ol
- (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
- (2S)-2-amino-3-imidazol-4-ylpropan-1-ol
- (2s)-2-amino-3-(1h-imidazol-4-yl)-1-propanol
- (2S)-2-amino-3-(1H-imidazol-4-yl)propan-1-ol
- (L)-histidinol
- (S)-histidinol
- 2-amino-3-(1(3)H-imidazol-4-yl)-propan-1-ol
- CHEBI:16255
- histidinol
- Imidazole C-4(5) deriv. 4
- L-histidinol
- S-(-)-4-(2-Amino-3-hydroxypropyl)-imidazol
- ST069311
- (betaS)-beta-Amino-1H-imidazole-5-propanol
- C00860
- EN300-333079
- SCHEMBL65205
- BDBM50472549
- H-2501
- Q27101817
- NCGC00142597-01
- (S)-2-amino-3-(1H-imidazol-4-yl)-propan-1-ol
- AKOS024283491
- CHEMBL278081
- NS00014870
- BDBM7952
- (S)-beta-Amino-1H-imidazole-4-propanol
- 1H-Imidazole-4-propanol, beta-amino-, (S)-
- AKOS006348033
- DTXSID50863460
- CS-0056196
- 2-Amino-3-(1H-imidazol-4-yl)-1-propanol #
- 4-[(S)-2-amino-3-hydroxypropyl]imidazole
- Hisol
- 4836-52-6
- L-histidinol cation
-
- MDL: MFCD00270267
- Inchi: 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)/t5-/m0/s1
- InChI Key: ZQISRDCJNBUVMM-YFKPBYRVSA-N
- SMILES: OC[C@H](CC1=CN=CN1)N
Computed Properties
- Exact Mass: 141.090211983g/mol
- Monoisotopic Mass: 141.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 197-199.5 ºC
- Solubility: Soluble (683 g/l) (25 º C),
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330801-1g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 1g |
$54 | 2021-08-18 | |
| Chemenu | CM330801-5g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 5g |
$175 | 2021-08-18 | |
| Chemenu | CM330801-10g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 10g |
$288 | 2021-08-18 | |
| Chemenu | CM330801-1g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 1g |
$54 | 2022-09-01 | |
| Chemenu | CM330801-5g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 5g |
$115 | 2023-01-19 | |
| Chemenu | CM330801-10g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 95%+ | 10g |
$222 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126836-250mg |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 98% | 250mg |
¥187.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126836-1g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 98% | 1g |
¥300.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126836-5g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 98% | 5g |
¥1125.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126836-10g |
(2S)-2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
4836-52-6 | 98% | 10g |
¥1728.00 | 2024-05-12 |
(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:4836-52-6)(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
Order Number:A1087273
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:29
Price ($):299.0
Email:sales@amadischem.com
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4836-52-6)(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
Purity:99%
Quantity:25g
Price ($):299.0